Cas no 101257-63-0 (1-chloro-3-methylhexane)

1-chloro-3-methylhexane structure
1-chloro-3-methylhexane structure
Product Name:1-chloro-3-methylhexane
CAS No:101257-63-0
MF:C7H15Cl
MW:134.647001504898
CID:1128392
PubChem ID:21572684
Update Time:2025-04-20

1-chloro-3-methylhexane Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-3-methylhexane
    • hexane, 1-chloro-3-methyl-
    • 101257-63-0
    • 1-chloro-3-methyl-hexane
    • DTXSID50906028
    • AKOS006383661
    • SCHEMBL3972991
    • EN300-674024
    • Inchi: 1S/C7H15Cl/c1-3-4-7(2)5-6-8/h7H,3-6H2,1-2H3
    • InChI Key: FHDSQIUCCGFXNL-UHFFFAOYSA-N
    • SMILES: ClCCC(C)CCC

Computed Properties

  • Exact Mass: 134.08635
  • Monoisotopic Mass: 134.0862282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 43.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

1-chloro-3-methylhexane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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EN300-674024-1.0g
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$0.0 2023-06-07
Enamine
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